Cas no 917899-10-6 ([1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid)

• Product Name: [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid
• CAS No: 917899-10-6
• MF: C₆H₁₂BN₃O₄S
• MW: 233.053179740906
• MDL: MFCD18427615
• CID: 782887
• PubChem ID: 59446674
• Update Time: 2025-10-29

[1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[1-[(dimethylamino)sulfonyl]-3-methyl-1H-pyrazol-4-yl]-
• [1-(dimethylsulfamoyl)-3-methylpyrazol-4-yl]boronic acid
• [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid
• DTXSID20732078
• MFCD18427615
• (1-(N,N-Dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl)boronic acid
• 1-(n,n-dimethylsulfamoyl)-3-methyl-1h-pyrazol-4-ylboronic acid
• 917899-10-6
• E86615
• 1-(N,N-Dimethylsulfamoyl)-3-methylpyrazole-4-boronic Acid
• SCHEMBL13214878
• SY292617

• MDL： MFCD18427615
• Inchi： 1S/C6H12BN3O4S/c1-5-6(7(11)12)4-10(8-5)15(13,14)9(2)3/h4,11-12H,1-3H3
• InChI Key： ASYIAWMPZRZHQX-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1C=C(B(O)O)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 233.0641572g/mol
• Monoisotopic Mass: 233.0641572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid

Comprehensive Overview of [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid (CAS No. 917899-10-6)

[1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid (CAS No. 917899-10-6) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure, featuring a dimethylsulfamoyl group and a pyrazole ring, makes it a valuable building block for designing novel bioactive molecules.

The growing interest in boronic acid compounds stems from their versatility in drug discovery, particularly in the development of enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers are actively exploring [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid for its potential in targeting kinases and other disease-related proteins. Recent studies highlight its utility in cancer therapeutics, where boronic acid derivatives are investigated for their ability to modulate cellular pathways with high specificity.

From a synthetic perspective, this compound exemplifies the convergence of organoboron chemistry and heterocyclic design. The boronic acid moiety enables efficient carbon-carbon bond formation, while the pyrazole scaffold offers metabolic stability and tunable pharmacodynamics. Such features align with current trends in fragment-based drug discovery, where small, well-characterized molecules serve as starting points for optimizing drug candidates.

Analytical characterization of CAS No. 917899-10-6 typically involves advanced techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure high purity (>95%), a critical requirement for medicinal chemistry applications. The compound's stability under various pH conditions and solubility profiles in organic solvents further enhance its practicality in laboratory settings.

In the context of green chemistry initiatives, [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid represents an eco-friendlier alternative to traditional halogenated intermediates. Its participation in metal-catalyzed reactions often requires lower catalyst loadings compared to conventional methodologies, reducing heavy metal waste—a key consideration for sustainable pharmaceutical manufacturing.

The commercial availability of this compound through specialized chemical suppliers has expanded its accessibility to academic and industrial researchers. Product specifications frequently emphasize its application in high-throughput screening and structure-activity relationship (SAR) studies. Storage recommendations generally advise protection from moisture at controlled temperatures to preserve the boronic acid functionality.

Emerging research directions for CAS No. 917899-10-6 include its potential in bioconjugation chemistry and materials science. Some investigators are examining its use in creating boron-containing polymers with unique electronic properties, while others explore its role in developing fluorescent probes for biological imaging. These diverse applications underscore the compound's interdisciplinary relevance.

Quality control protocols for [1-(dimethylsulfamoyl)-3-methyl-1H-pyrazol-4-yl]boronic acid typically involve rigorous spectroscopic validation and chromatographic purity assessments. Batch-to-batch consistency is paramount, particularly when the compound serves as a pharmaceutical intermediate. Many suppliers provide comprehensive certificates of analysis (CoA) detailing impurity profiles and spectroscopic data.

From a regulatory standpoint, this material falls under standard laboratory chemical classifications when handled appropriately. Proper personal protective equipment (PPE) and engineering controls should be employed during manipulation, consistent with general chemical hygiene practices. Material Safety Data Sheets (MSDS) provide essential guidance for safe storage and handling procedures.

The scientific literature reveals increasing patent activity surrounding boronic acid-containing pyrazoles, with CAS 917899-10-6 appearing in several intellectual property filings related to kinase inhibitors and anti-inflammatory agents. This trend reflects the compound's strategic importance in drug development pipelines across major pharmaceutical companies.

Future perspectives for this chemistry include potential applications in targeted protein degradation strategies and covalent drug design. The dimethylsulfamoyl group may offer opportunities for hydrogen bond interactions in biological systems, while the boronic acid could facilitate reversible covalent binding—an area gaining traction in next-generation therapeutics.